Cas no 1060816-60-5 (2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile)

• Product Name: 2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile
• CAS No: 1060816-60-5
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 1083240
• PubChem ID: 54051091
• Update Time: 2025-04-20

2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 2-Chloro-7H-Pyrrolo[2,3-d]-pyrimidine-5-carbonitrile
• AB68371
• 1060816-60-5
• CS-0056426
• CS-15853
• DB-355939
• AKOS022179580
• P11639
• 2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile

• Inchi： 1S/C7H3ClN4/c8-7-11-3-5-4(1-9)2-10-6(5)12-7/h2-3H,(H,10,11,12)
• InChI Key： LSXHKYDDAIAILE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(C#N)=CNC2=N1

Computed Properties

• Exact Mass: 178.0046238g/mol
• Monoisotopic Mass: 178.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 1.3